Excoecariatoxin
Overview
Description
Terpenoid EA-I is a diterpenoid.
Scientific Research Applications
Antimicrobial and Cytotoxic Properties
Excoecaria lucida, a plant used in the Caribbean for treating infectious diseases, demonstrates antimicrobial activity and cytotoxic properties. A study by Ochoa-Pacheco et al. (2017) found that leaves of Excoecaria lucida exhibited significant activity against various microorganisms, including bacteria, yeasts, and fungi, and showed cytotoxicity in cell lines. This study suggests a potential for using Excoecaria lucida in antimicrobial treatments.
Antitumor Activities
Excoecaria species have shown notable antitumor activities. H. Jing (2009) reported that certain compounds isolated from Excoecaria acerifolia demonstrated inhibitory activity against human cancer cell lines. This implies a potential for developing anticancer therapies from Excoecaria extracts.
Phytochemical Analysis
A study by A. Ochoa et al. (2016) on Excoecaria lucida Sw. leaves revealed 15 nonpolar substances, some of which are thought to contribute to the plant’s antimicrobial properties. Understanding these substances can aid in the development of new therapeutic agents.
Anti-HIV and Anticancer Properties
Excoecaria agallocha, a mangrove plant, exhibits significant anti-HIV and anticancer properties, as highlighted in a study by Patil et al. (2012). The stem extracts of the plant showed potent cytotoxicity against pancreatic cancer cell lines, indicating its potential in cancer treatment.
Genetic Variation Research
Studying the genetic diversity of Excoecaria agallocha across different regions, Zhang et al. (2008) found significant variations between central and peripheral populations. This research provides insight into the species' adaptability and potential for pharmacological uses.
Antibacterial Activities
Various extracts of Excoecaria agallocha have been evaluated for their antimicrobial activities, as described by Vadlapudi et al. (2009). The results suggest the potential for developing alternative treatments to chemical microbicides from natural plant extracts.
Properties
Molecular Formula |
C30H40O8 |
|---|---|
Molecular Weight |
528.6 g/mol |
IUPAC Name |
(1R,2R,6S,7S,8R,10S,11S,12R,16R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-14-[(1E,3E)-nona-1,3-dienyl]-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-5-one |
InChI |
InChI=1S/C30H40O8/c1-6-7-8-9-10-11-12-13-28-36-23-21-24-27(16-31,35-24)25(33)29(34)20(14-18(4)22(29)32)30(21,38-28)19(5)15-26(23,37-28)17(2)3/h10-14,19-21,23-25,31,33-34H,2,6-9,15-16H2,1,3-5H3/b11-10+,13-12+/t19-,20-,21-,23-,24+,25-,26-,27+,28?,29-,30+/m1/s1 |
InChI Key |
CZCPFHFUOUQBDL-NBYZGKQKSA-N |
Isomeric SMILES |
CCCCC/C=C/C=C/C12O[C@@H]3[C@@H]4[C@H]5[C@](O5)([C@H]([C@]6([C@H]([C@@]4(O1)[C@@H](C[C@@]3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
SMILES |
CCCCCC=CC=CC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
Canonical SMILES |
CCCCCC=CC=CC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-[(E)-5-[(1S,3R)-3-hydroxy-2,2-dimethyl-6-methylidenecyclohexyl]-3-methylpent-2-enoxy]chromen-2-one](/img/structure/B1239168.png)
![[(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] [(3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate](/img/structure/B1239184.png)
![3-[(E)-[5-hydroxy-4-(3-hydroxynon-1-ynyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]methyl]benzoic acid](/img/structure/B1239186.png)
